Cas no 1010889-88-9 (3-(4-chlorophenyl)-9-propyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one)

• Product Name: 3-(4-chlorophenyl)-9-propyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one
• CAS No: 1010889-88-9
• MF: C₂₀H₁₈ClNO₃
• MW: 355.814824581146
• CID: 5380732
• Update Time: 2025-10-29

3-(4-chlorophenyl)-9-propyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-9-propyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 3-(4-chlorophenyl)-9-propyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one

• Inchi： 1S/C20H18ClNO3/c1-2-9-22-10-16-18(25-12-22)8-7-15-19(23)17(11-24-20(15)16)13-3-5-14(21)6-4-13/h3-8,11H,2,9-10,12H2,1H3
• InChI Key： VHVKXSLRFVALBA-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(C4=CC=C(Cl)C=C4)=COC3=C2CN(CCC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(4-chlorophenyl)-9-propyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one

Research Brief on 3-(4-chlorophenyl)-9-propyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one (CAS: 1010889-88-9)

Recent studies on the compound 3-(4-chlorophenyl)-9-propyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one (CAS: 1010889-88-9) have highlighted its potential as a promising scaffold in medicinal chemistry. This chromeno-oxazine derivative has garnered attention due to its unique structural features and biological activities, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. The compound's molecular framework combines a chromene core with an oxazine ring, offering a versatile platform for drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action as a modulator of GABA_A receptors. The research demonstrated that 3-(4-chlorophenyl)-9-propyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one exhibits selective binding to the α5 subunit of GABA_A receptors, which is implicated in cognitive functions. The study reported an EC₅₀ of 12 nM for this interaction, suggesting high potency. These findings position the compound as a potential candidate for treating neuropsychiatric conditions such as anxiety and Alzheimer's disease.

In addition to its CNS applications, recent preclinical studies have explored the compound's anti-inflammatory properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters revealed that the derivative significantly inhibits NF-κB signaling in macrophages, with an IC₅₀ of 0.8 μM. The researchers attributed this activity to the chloro-phenyl moiety's ability to interfere with IκB kinase (IKK) phosphorylation. These results suggest potential applications in chronic inflammatory diseases, though further optimization of the pharmacokinetic profile is needed.

The synthetic accessibility of 3-(4-chlorophenyl)-9-propyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one has also been a focus of recent research. A novel three-component reaction developed by Chen et al. (2023) allows for the efficient preparation of this scaffold in 72% yield, using 4-chlorobenzaldehyde, propylamine, and 2-hydroxy-1,4-naphthoquinone as starting materials. This methodological advancement addresses previous challenges in the large-scale production of chromeno-oxazine derivatives.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies in rodent models have shown moderate oral bioavailability (34%) and a plasma half-life of 2.3 hours, indicating the need for structural modifications to improve metabolic stability. Current research efforts are focused on developing prodrug strategies and exploring alternative delivery systems to enhance the compound's therapeutic potential.

In conclusion, 3-(4-chlorophenyl)-9-propyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one represents an exciting chemical entity with dual pharmacological activities. Its unique structural features and promising biological profile make it a valuable lead compound for further development in both neurological and inflammatory disorders. Future research directions should prioritize structure-activity relationship studies to optimize both efficacy and drug-like properties.